Trihalomethanes
Trihalomethanes (THMs) are organic compounds that result from the reaction between chlorine and organic matter in water treatment processes. These compounds consist of one carbon atom bonded to three halogen atoms, typically bromine, chloro-, or iodine, making them part of a larger group of disinfection byproducts. THMs are widely recognized for their potential health risks, including carcinogenic properties, which have led to stringent regulations on their levels in drinking water worldwide. They are formed primarily during the chlorination of natural organic matter such as humic acids and fulvic acids found in source waters. Due to their stable nature, THMs can persist in treated water throughout distribution systems, posing ongoing health concerns for populations dependent on these water sources. Therefore, monitoring and controlling the formation of THMs through alternative treatment methods or optimized chlorination techniques is crucial for ensuring public health and safety.

Structure | Chemical Name | CAS | MF |
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1,1,2,2,3,3,4,4,4-Nonafluoro-N-methyl-N-(trichloromethylsulfanyl)butane-1-sulfinamide | 51735-86-5 | C6H3Cl3F9NOS2 |
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2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol | 560-16-7 | C4H3F7O2 |
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O-2-(trifluoromethoxy)ethylhydroxylamine | 1541518-08-4 | C3H6F3NO2 |
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Vinyl(trifluoromethyl) sulfoxide | 18370-91-7 | C3H3F3OS |
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Chloroform-d, 99.8%(High purity) | 865-49-6 | CHCl3 |
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Bromodichloromethane (stabilized with Ethanol) | 75-27-4 | CHBrCl2 |
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Dibromofluoromethane | 1868-53-7 | CHBr2F |
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trifluoromethyl trifluorovinyl ether | 1187-93-5 | C3F6O |
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Carbonochloridodithioicacid, trifluoromethyl ester | 1540-66-5 | C2ClF3S2 |
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2-Iodo-1-(trifluoromethoxy)tetrafluoroethane | 1561-52-0 | C3F7IO |
Related Literature
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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